
AZD5423: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZD5423

Cat. No.: B1666221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and pharmacological profile of AZD5423, a selective glucocorticoid receptor modulator

(SGRM). The information is compiled from publicly available scientific literature and is intended

to serve as a resource for professionals in the field of drug discovery and development.

Chemical Structure and Properties
AZD5423 is a non-steroidal molecule with a complex chemical structure. Its key identifiers and

physicochemical properties are summarized in the tables below.

Chemical Identification
Identifier Value

IUPAC Name

2,2,2-Trifluoro-N-[(1R,2S)-1-{[1-(4-

fluorophenyl)-1H-indazol-5-yl]oxy}-1-(3-

methoxyphenyl)-2-propanyl]acetamide[1]

CAS Number 1034148-04-3[1][2]

Chemical Formula C25H21F4N3O3[1][2]

Synonyms AZD-5423, AZD 5423[1]

Physicochemical Properties
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Property Value

Molecular Weight 487.45 g/mol [1]

Appearance Solid powder[1]

Solubility Low aqueous solubility[3]

InChI Key FCNQMDSJHADDFT-WNSKOXEYSA-N[1]

Pharmacological Profile
AZD5423 is a potent and selective modulator of the glucocorticoid receptor (GR). Its

mechanism of action and pharmacokinetic and pharmacodynamic properties have been

characterized in a series of preclinical and clinical studies.

Mechanism of Action
AZD5423 is an inhaled, non-steroidal, selective glucocorticoid receptor modulator (SGRM)[4]. It

exhibits high affinity for the human glucocorticoid receptor, with a reported IC50 of 0.9 nM in a

radioligand binding assay[4]. A key feature of AZD5423 is its high selectivity for the GR, with

over 900-fold selectivity against other steroid hormone receptors[4]. As an SGRM, AZD5423 is

designed to retain the anti-inflammatory properties of traditional glucocorticoids while

potentially having an improved side-effect profile.

The proposed mechanism of action for AZD5423 is illustrated in the signaling pathway diagram

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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